N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide
Description
Synthesis Analysis
The synthesis of compounds similar to "N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide" involves intricate organic synthesis techniques, including the reaction of thiocarbamoyl derivatives with metal ions for complex formation and the utilization of specific reagents for creating desired structural motifs. For example, Sherif and Hosny (2014) explored the synthesis of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate complexes through reactions with Co(II), Cu(II), and Zn(II) ions, demonstrating the chemical versatility and reactivity of similar structures (Sherif & Hosny, 2014).
Molecular Structure Analysis
Molecular structure analysis of such compounds typically involves advanced spectroscopic techniques. For instance, Zhang et al. (2008) detailed the preparation and crystallographic analysis of (Z)-Ethyl 3-(4-chlorobenzamido)-2-cyano-3-(4-fluorophenyl)acrylate, highlighting the importance of structural determination in understanding compound properties (Zhang, Zhang, & Guo, 2008).
Chemical Reactions and Properties
The reactivity and chemical behavior of "N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide" are complex, involving various interactions and transformations. This is evident in the work of Eftekhari‐Sis and Ghahramani (2015), who synthesized a monomer that underwent copolymerization to create a polymer responsive to pH and temperature changes, demonstrating the reactive potential of acrylamide-based compounds (Eftekhari‐Sis & Ghahramani, 2015).
Physical Properties Analysis
The physical properties of such compounds are closely linked to their molecular structure. The detailed structural analysis often reveals the basis for specific physical behaviors, such as solubility, thermal stability, and crystallinity. For example, Sawada et al. (2000) investigated the self-assembly of a fluoroalkylated acrylamide oligomer, which can recognize hydrophilic compounds, indicating the role of molecular design in dictating physical properties (Sawada et al., 2000).
Chemical Properties Analysis
Chemical properties such as reactivity towards other compounds, stability under various conditions, and potential for forming derivatives are critical for understanding the utility and application range of "N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-3-(3-nitrophenyl)acrylamide". Jiang et al. (2008) synthesized block copolymers with thermo- and light-sensitive properties, showcasing the chemical adaptability of acrylate-based materials (Jiang, Lavender, Woodcock, & Zhao, 2008).
properties
IUPAC Name |
(E)-N-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]-3-(3-nitrophenyl)prop-2-enamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClFN2O3S/c19-16-5-2-6-17(20)15(16)12-26-10-9-21-18(23)8-7-13-3-1-4-14(11-13)22(24)25/h1-8,11H,9-10,12H2,(H,21,23)/b8-7+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPROIRBCLBIEBH-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)NCCSCC2=C(C=CC=C2Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)NCCSCC2=C(C=CC=C2Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClFN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-N-{2-[(2-chloro-6-fluorobenzyl)sulfanyl]ethyl}-3-(3-nitrophenyl)prop-2-enamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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